Cas no 2350327-92-1 ((2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid)

• Product Name: (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid
• CAS No: 2350327-92-1
• MF: C₂₃H₂₀F₃N₃O₄
• MW: 459.417816162109
• CID: 5655758
• PubChem ID: 165885218
• Update Time: 2025-06-11

(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid
• EN300-27707865
• 2350327-92-1
• (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid

• Inchi： 1S/C23H20F3N3O4/c24-23(25,26)20-13(11-27-29-20)9-10-19(21(30)31)28-22(32)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11,18-19H,9-10,12H2,(H,27,29)(H,28,32)(H,30,31)/t19-/m1/s1
• InChI Key： LRMGJZXAODOSCI-LJQANCHMSA-N
• SMILES： FC(C1=C(C=NN1)CC[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 459.14059061g/mol
• Monoisotopic Mass: 459.14059061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Additional information on (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid

Introduction to (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic Acid (CAS No. 2350327-92-1)

Compound with the CAS number 2350327-92-1 and the product name (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The intricate arrangement of functional groups, including the fluoren-9-yl moiety and the trifluoromethyl group, contributes to its unique chemical properties and biological activities.

The molecular framework of this compound is built around a pyrazole core, which is a well-known scaffold in medicinal chemistry. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, making them valuable in the design of therapeutic agents. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group adds a layer of complexity, enhancing the compound's pharmacological profile. This group is often used in medicinal chemistry to improve solubility and metabolic stability, which are critical factors in drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular architecture. These techniques not only facilitate the formation of carbon-carbon bonds but also allow for the introduction of specific functional groups with high selectivity.

In recent years, there has been growing interest in compounds containing the trifluoromethyl group. This substituent is known for its ability to enhance binding affinity and metabolic stability, making it a popular choice in drug design. The incorporation of the trifluoromethyl group in this compound not only improves its pharmacokinetic properties but also opens up possibilities for further derivatization and optimization.

The biological activity of this compound has been extensively studied in various preclinical models. Initial research suggests that it exhibits potent inhibitory effects against several targets relevant to human health. For instance, studies have shown that it may interfere with key enzymatic pathways involved in inflammation and cancer progression. These findings make it a promising candidate for further investigation in therapeutic applications.

The fluoren-9-yl moiety is another critical component of this compound that contributes to its unique properties. Fluorene derivatives are known for their fluorescence characteristics, which make them useful in diagnostic imaging and bioconjugation applications. Additionally, the methoxycarbonyl group enhances the compound's solubility and stability, facilitating its use in various formulations.

The pyrazol-4-ylbutanoic acid moiety provides a carboxylic acid functionality, which can be further modified to introduce additional pharmacophores or linkages. This flexibility allows for the design of analogs with tailored biological activities, making it an attractive scaffold for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Molecular docking studies have revealed that it can bind effectively to several protein receptors, suggesting potential therapeutic applications in areas such as oncology and immunology.

The synthesis and characterization of this compound have also contributed to our understanding of structure-activity relationships (SAR) in pyrazole-based derivatives. By systematically modifying different functional groups within the molecule, researchers can gain insights into how these changes affect biological activity. This knowledge is crucial for optimizing drug candidates and improving their efficacy.

In conclusion, (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid (CAS No. 2350327-92-1) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by functional groups such as (9H-fluoren-9-yl)methoxycarbonyl, trifluoromethyl, and pyrazole core, makes it a promising candidate for further investigation in drug development. The combination of synthetic expertise and computational studies has provided valuable insights into its potential applications, paving the way for new therapeutic strategies.